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Compound of Interest

Compound Name: Antifungal agent 12

Cat. No.: B12428865 Get Quote

Technical Support Center: Antifungal Agent 12
This technical support center provides researchers, scientists, and drug development

professionals with essential information regarding the stability, storage, and handling of

Antifungal Agent 12.

Frequently Asked Questions (FAQs)
Q1: What are the recommended long-term storage conditions for Antifungal Agent 12
powder?

For long-term stability, Antifungal Agent 12 in its powder form should be stored at -20°C in a

tightly sealed container.[1][2] Following these conditions, the product is expected to be stable

for up to 24 months.[2]

Q2: I need to prepare a stock solution of Antifungal Agent 12 in DMSO. What are the storage

recommendations?

When preparing stock solutions in DMSO, it is highly recommended to prepare and use them

on the same day.[2] However, if advance preparation is necessary, aliquots in tightly sealed

vials can be stored at -80°C for up to six months or at -20°C for up to one month.[2] Short-term

storage at 4°C in DMSO is possible for up to two weeks.[2]
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Q3: My experiment requires bringing the stored Antifungal Agent 12 into use. What is the

correct procedure for this?

Before opening the vial, it is recommended to allow the product to equilibrate to room

temperature for at least one hour.[2] This prevents condensation from forming inside the vial,

which could affect the compound's stability.

Q4: Are there any known incompatibilities for Antifungal Agent 12?

Yes, Antifungal Agent 12 is incompatible with strong acids/alkalis and strong

oxidizing/reducing agents.[1] Contact with these substances should be avoided to prevent

degradation.

Q5: What are the known hazardous decomposition products of Antifungal Agent 12?

Under fire conditions, Antifungal Agent 12 may decompose and emit toxic fumes.[1]

Troubleshooting Guide
Issue: I observe reduced antifungal activity from my stock solution stored at -20°C for over a

month.

Potential Cause: The stability of Antifungal Agent 12 in DMSO at -20°C is generally limited

to one month.[2] Storing it for longer periods, even at this temperature, may lead to

degradation.

Recommended Action:

Prepare a fresh stock solution from the powder form.

For future use, consider storing aliquots at -80°C, which provides stability for up to six

months.[2]

Always ensure vials are tightly sealed to prevent solvent evaporation and exposure to

moisture.

Issue: I noticed precipitation in my stock solution after thawing.
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Potential Cause: The compound may have a limited solubility in DMSO, especially at lower

temperatures. The concentration of your stock solution might be too high.

Recommended Action:

Gently warm the solution to room temperature and vortex to try and redissolve the

precipitate.

If precipitation persists, consider preparing a more dilute stock solution.

Before use, and prior to opening the vial, always allow your product to equilibrate to room

temperature for at least one hour.[2]

Data Presentation
Table 1: Recommended Storage Conditions for Antifungal Agent 12

Formulation
Storage
Temperature

Shelf Life Source

Powder -20°C Up to 2 years [2]

In DMSO -80°C Up to 6 months [2]

In DMSO -20°C Up to 1 month [2]

In DMSO 4°C Up to 2 weeks [2]

Experimental Protocols
Protocol 1: Preparation of Stock Solution

Allow the vial of Antifungal Agent 12 powder to equilibrate to room temperature for at least

one hour.[2]

In a sterile environment, add the appropriate volume of anhydrous DMSO to the vial to

achieve the desired concentration.

Vortex the solution until the powder is completely dissolved.
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If not for immediate use, dispense the solution into smaller, single-use aliquots in tightly

sealed vials.

Store the aliquots at the recommended temperature based on your intended storage

duration (see Table 1).

Visualizations

Storage Decision Workflow
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Caption: Decision workflow for the appropriate storage of Antifungal Agent 12.
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General Degradation Risk Factors

Antifungal Agent 12

Incompatible Materials:
- Strong Acids/Alkalis

- Strong Oxidizing Agents
- Strong Reducing Agents

Fire Conditions

Improper Storage:
- Temperatures > -20°C (Powder)

- Extended solution storage

Degradation

Click to download full resolution via product page

Caption: Factors contributing to the degradation of Antifungal Agent 12.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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